Cas no 152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI))
152558-63-9 structure
Product Name:2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
CAS No:152558-63-9
MF:C16H22ClNO2
MW:297.812493085861
CID:99198
PubChem ID:71308438
Update Time:2025-04-18
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol,hydrochloride
- DL-Propranolol-[4-3H] hydrochloride
- DL-[4-3H]PROPANOLOL HYDROCHLORIDE
- 152558-63-9
- Dl-propranolol-[4-3h]hydrochloride
- 1-{[(4-~3~H)Naphthalen-1-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol;hydrochloride
- DTXSID40745504
-
- Inchi: 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/i7T;
- InChI Key: ZMRUPTIKESYGQW-GSAKUAQZSA-N
- SMILES: Cl.O(C1C=CC([3H])=C2C=CC=CC=12)CC(CNC(C)C)O
Computed Properties
- Exact Mass: 297.14200
- Monoisotopic Mass: 297.1421309g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Color/Form: liquid
- PSA: 41.49000
- LogP: 3.77040
- Solubility: Not determined
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36/37/38
- Safety Instruction: S16; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R11; R20/21/22; R36/37/38
- Storage Condition:2-8°C
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)) Related Products
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- 81907-82-6(1-Naphthalenol,5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
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